Cas no 64947-43-9 (Ditryptophenaline)

• Product Name: Ditryptophenaline
• CAS No: 64947-43-9
• MF: C₄₂H₄₀N₆O₄
• MW: 692.804809570313
• CID: 516252
• PubChem ID: 11445389
• Update Time: 2025-06-11

Ditryptophenaline Chemical and Physical Properties

Names and Identifiers

• [10b,10'b-Bi-10bH-pyrazino[1',2':1,5]pyrrolo[2,3-b]indole]-1,1',4,4'-tetrone,2,2',3,3',5a,5'a,6,6',11,11',11a,11'a-dodecahydro-2,2'-dimethyl-3,3'-bis(phenylmethyl)-,(3S,3'S,5aS,5'aS,10bS,10'bS,11aS,11'aS)-
• Ditryptophenaline
• [10b,10'b-Bi-10bH-pyrazino[1',2':1,5]pyrrolo[2,3-b]indole]-1,1',4,4'-tetrone,2,2',3,3',5a,5'a,6,6',11,11',11a,11'a-dodecahydr
• [10b,10'b-Bi-10bH-pyrazino[1',2':1,5]pyrrolo[2,3-b]indole]-1,1',4,4'-tetrone,2,2',3,3',5a,5'a,6,6',11,11',11a,11'a-dodecahydro-2,2'-dimethyl-3,3'-bis(phenylmethyl)-,(3S,3'S,5aS,5'aS,10bS,10'bS,11aS,11
• (-)-ditryptophenaline
• (?)-Ditryptophanaline
• MLS001050036
• HMS2226E24
• BDBM50292416
• SMR000469600
• C22144
• Chaetocin, 2,5:2',5'-dide(epidithio)-19,19'-dideoxy-19,19'-diphenyl-, (2'beta,5'alpha,7'S,15'beta)-
• HY-N7312
• CHEMBL501675
• CS-0113247
• 64947-43-9
• (1S,4S,7S,9S)-4-benzyl-9-[(1S,4S,7S,9S)-4-benzyl-5-methyl-3,6-dioxo-2,5,16-triazatetracyclo[7.7.0.02,7.010,15]hexadeca-10,12,14-trien-9-yl]-5-methyl-2,5,16-triazatetracyclo[7.7.0.02,7.010,15]hexadeca-10,12,14-triene-3,6-dione
• AKOS040763128
• DA-62927

• Inchi： 1S/C42H40N6O4/c1-45-31(21-25-13-5-3-6-14-25)37(51)47-33(35(45)49)23-41(27-17-9-11-19-29(27)43-39(41)47)42-24-34-36(50)46(2)32(22-26-15-7-4-8-16-26)38(52)48(34)40(42)44-30-20-12-10-18-28(30)42/h3-20,31-34,39-40,43-44H,21-24H2,1-2H3/t31-,32-,33-,34-,39-,40-,41+,42+/m0/s1
• InChI Key： IQIGYVQQRKFGLN-HSYVCWSSSA-N
• SMILES： O=C1[C@@H]2C[C@]3(C4C=CC=CC=4N[C@H]3N2C([C@H](CC2C=CC=CC=2)N1C)=O)[C@]12C3C=CC=CC=3N[C@H]1N1C([C@H](CC3C=CC=CC=3)N(C)C([C@@H]1C2)=O)=O

Computed Properties

• Exact Mass: 692.31100
• Monoisotopic Mass: 211.061136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 52
• Rotatable Bond Count: 5
• Complexity: 1370
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 105
• Molecular Weight: 692.8

Experimental Properties

• Color/Form: Powder
• PSA: 105.30000
• LogP: 3.76160

Ditryptophenaline Security Information

• Storage Condition：Store at room temperature, 2-8 ℃ is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Pyrroloindoles

Additional information on Ditryptophenaline

Exploring Ditryptophenaline (CAS No. 64947-43-9): A Comprehensive Overview of Its Properties and Applications

Ditryptophenaline (CAS No. 64947-43-9) is a naturally occurring diketopiperazine alkaloid that has garnered significant attention in the field of natural product chemistry and biomedical research. This unique compound, derived from fungal sources, exhibits a complex molecular structure characterized by two tryptophan-derived units. Researchers have been particularly interested in its potential bioactivities, including its interactions with cellular pathways and possible therapeutic applications.

The growing interest in Ditryptophenaline aligns with current trends in drug discovery, where natural products are being re-evaluated as valuable sources of novel pharmacophores. With increasing searches for "natural compound drug leads" and "fungal-derived bioactive molecules," this compound represents an intriguing subject for further investigation. Its structural complexity poses interesting challenges for synthetic chemists working on "total synthesis of natural products," another hot topic in contemporary organic chemistry.

From a molecular perspective, Ditryptophenaline (CAS 64947-43-9) features a distinctive bicyclic framework that has inspired numerous structure-activity relationship studies. The compound's ability to form stable conformations in solution makes it particularly interesting for researchers investigating "molecular recognition" and "protein-ligand interactions." These properties have led to speculation about its potential as a scaffold for designing new classes of "selective bioactive molecules," a frequent search term among medicinal chemists.

The biosynthesis of Ditryptophenaline has become a subject of intense study in the context of "fungal secondary metabolism." Recent advances in genomics and metabolomics have enabled researchers to better understand the enzymatic pathways responsible for its production. This knowledge is particularly valuable for scientists exploring "biocatalytic approaches to drug synthesis" and "sustainable production of complex molecules" - both trending topics in green chemistry and biotechnology circles.

Analytical characterization of Ditryptophenaline (CAS 64947-43-9) presents unique challenges that have driven innovation in spectroscopic techniques. The compound's complex NMR fingerprint has made it a case study for "advanced structure elucidation methods," while its mass spectral patterns contribute to discussions about "fragmentation pathways of alkaloids." These aspects are particularly relevant given the current emphasis on "analytical method development" in natural product research.

In pharmacological studies, preliminary investigations into Ditryptophenaline have explored its potential modulation of various biological targets. While not yet clinically applied, these studies contribute to broader conversations about "natural products in target-based drug discovery" and "repurposing of microbial metabolites." The compound's unique structure offers insights into "privileged scaffolds in medicinal chemistry," a concept frequently searched by pharmaceutical researchers.

The ecological role of Ditryptophenaline-producing organisms has also attracted attention in the context of "microbial chemical ecology" and "fungal defense mechanisms." Researchers are particularly interested in how such compounds might function in nature, aligning with growing public interest in "microbiome-derived compounds" and "environmental chemical signaling." These connections make Ditryptophenaline relevant to multiple interdisciplinary research areas.

From a technical perspective, isolation and purification of Ditryptophenaline (CAS 64947-43-9) require specialized chromatographic approaches, making it a subject of interest in "natural product isolation techniques." The compound's behavior in various solvent systems has implications for "preparative chromatography optimization," while its crystallization properties contribute to discussions about "polymorphism in natural products."

In the realm of chemical biology, Ditryptophenaline has served as a valuable probe for studying "small molecule-protein interactions." Its moderate size and functional group diversity make it an interesting case study for "chemical space exploration" and "molecular property optimization" - two areas receiving increased attention in computational chemistry and drug design circles.

Looking forward, research on Ditryptophenaline continues to evolve, with new studies examining its potential in various applications. The compound represents an excellent example of how natural products can inspire innovation across multiple scientific disciplines, from synthetic chemistry to biomedical research. As interest grows in "sustainable drug discovery" and "biodiversity-based medicine," compounds like Ditryptophenaline (CAS 64947-43-9) will likely remain at the forefront of natural product research.